Cas no 928123-01-7 (benzyl 3-amino-4-methylbenzoate)

• Product Name: benzyl 3-amino-4-methylbenzoate
• CAS No: 928123-01-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1006039
• PubChem ID: 53801709
• Update Time: 2025-05-19

benzyl 3-amino-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-amino-4-methylbenzoate
• Benzyl3-amino-4-methylbenzoate
• 928123-01-7
• D87536
• FIWXSEYAIIFGDR-UHFFFAOYSA-N
• 3-amino-4-methyl-benzoic acid benzyl ester
• SCHEMBL10323667
• AKOS009015507
• FT-0702611
• DA-00719

• MDL： MFCD13197418
• Inchi： 1S/C15H15NO2/c1-11-7-8-13(9-14(11)16)15(17)18-10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
• InChI Key： FIWXSEYAIIFGDR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on benzyl 3-amino-4-methylbenzoate

Recent Advances in the Study of Benzyl 3-amino-4-methylbenzoate (CAS: 928123-01-7) in Chemical Biology and Pharmaceutical Research

Benzyl 3-amino-4-methylbenzoate (CAS: 928123-01-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and methyl functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical assays. Recent studies have focused on its synthesis, structural modifications, and biological activities, highlighting its versatility as a building block for more complex molecules.

One of the key areas of research involving benzyl 3-amino-4-methylbenzoate is its role as an intermediate in the synthesis of novel pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where it served as a precursor for compounds targeting cancer-related pathways. The study reported that modifications to the benzyl group and the amino functionality significantly influenced the inhibitory activity, suggesting that further optimization could yield highly selective therapeutics.

Another notable application of benzyl 3-amino-4-methylbenzoate is in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored its derivatives as potential agents against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy, finding that certain substitutions on the benzoate ring enhanced antibacterial activity while maintaining low cytotoxicity. These findings underscore the compound's potential as a scaffold for developing new antibiotics.

In addition to its pharmacological applications, benzyl 3-amino-4-methylbenzoate has also been investigated for its role in chemical biology. A study in ACS Chemical Biology (2023) utilized the compound as a probe to study enzyme-substrate interactions in metabolic pathways. The researchers employed advanced spectroscopic techniques to elucidate the binding mechanisms, providing insights into the design of enzyme inhibitors. This work highlights the compound's utility as a tool for understanding biological processes at the molecular level.

Despite these advancements, challenges remain in the large-scale synthesis and stability of benzyl 3-amino-4-methylbenzoate. A recent review in Organic Process Research & Development (2024) discussed the optimization of synthetic routes to improve yield and purity. The authors emphasized the need for greener and more efficient methodologies to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, benzyl 3-amino-4-methylbenzoate (CAS: 928123-01-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial development, and biochemical probing, with ongoing studies aimed at unlocking its full potential. Future research should focus on addressing synthetic challenges and expanding its therapeutic and mechanistic applications.